4-(3-chlorophenyl)-N-(3,5-dimethoxyphenyl)piperazine-1-carbothioamide

• Molecular Formula: C19H22ClN3O2S
• Molecular Weight: 391.9 g/mol
• IUPAC Name: 4-(3-chlorophenyl)-N-(3,5-dimethoxyphenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C19H22ClN3O2S/c1-24-17-11-15(12-18(13-17)25-2)21-19(26)23-8-6-22(7-9-23)16-5-3-4-14(20)10-16/h3-5,10-13H,6-9H2,1-2H3,(H,21,26)
• InChI Key: LNWLYLZYXIRHNI-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1)NC(=S)N2CCN(CC2)C3=CC(=CC=C3)Cl)OC

Description

4-(3-chlorophenyl)-N-(3,5-dimethoxyphenyl)piperazine-1-carbothioamide, also known as CPDT, is a small molecule that has been studied for its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has been shown to exhibit interesting biological activities.

Mechanism of Action

The mechanism of action of 4-(3-chlorophenyl)-N-(3,5-dimethoxyphenyl)piperazine-1-carbothioamide is not fully understood, but it is believed to involve the modulation of various neurotransmitters and receptors in the brain. 4-(3-chlorophenyl)-N-(3,5-dimethoxyphenyl)piperazine-1-carbothioamide has been shown to increase the levels of serotonin and dopamine in the brain, which are known to play a role in the regulation of mood and behavior. 4-(3-chlorophenyl)-N-(3,5-dimethoxyphenyl)piperazine-1-carbothioamide has also been shown to bind to the sigma-1 receptor, which is involved in the regulation of various cellular processes such as calcium signaling and protein folding.
Biochemical and Physiological Effects:
4-(3-chlorophenyl)-N-(3,5-dimethoxyphenyl)piperazine-1-carbothioamide has been shown to exhibit various biochemical and physiological effects in animal models. In addition to its antidepressant-like effects, 4-(3-chlorophenyl)-N-(3,5-dimethoxyphenyl)piperazine-1-carbothioamide has been shown to exhibit anxiolytic-like effects, which suggests its potential use in the treatment of anxiety disorders. 4-(3-chlorophenyl)-N-(3,5-dimethoxyphenyl)piperazine-1-carbothioamide has also been shown to exhibit antinociceptive effects, which suggests its potential use as a pain reliever. Furthermore, 4-(3-chlorophenyl)-N-(3,5-dimethoxyphenyl)piperazine-1-carbothioamide has been shown to exhibit anti-inflammatory effects, which suggests its potential use in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of 4-(3-chlorophenyl)-N-(3,5-dimethoxyphenyl)piperazine-1-carbothioamide is its relatively simple synthesis method, which makes it readily available for laboratory experiments. 4-(3-chlorophenyl)-N-(3,5-dimethoxyphenyl)piperazine-1-carbothioamide has also been shown to exhibit a wide range of biological activities, which makes it a versatile compound for various research applications. However, one of the limitations of 4-(3-chlorophenyl)-N-(3,5-dimethoxyphenyl)piperazine-1-carbothioamide is its relatively low solubility in water, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for the research of 4-(3-chlorophenyl)-N-(3,5-dimethoxyphenyl)piperazine-1-carbothioamide. One potential direction is the further investigation of its antidepressant-like effects and its potential use in the treatment of depression. Another potential direction is the investigation of its anticancer properties and its potential use as an anticancer agent. Furthermore, the investigation of its antimicrobial properties and its potential use as an antimicrobial agent is another potential direction for future research. Finally, the investigation of its potential use in the treatment of other neurological and inflammatory disorders is also an area of interest for future research.

Synthesis Methods

The synthesis of 4-(3-chlorophenyl)-N-(3,5-dimethoxyphenyl)piperazine-1-carbothioamide involves the reaction of 3,5-dimethoxyaniline with 3-chlorobenzaldehyde in the presence of sodium hydroxide to form 3-chloro-N-(3,5-dimethoxyphenyl)benzamide. This intermediate is then reacted with piperazine and carbon disulfide in the presence of potassium carbonate to obtain 4-(3-chlorophenyl)-N-(3,5-dimethoxyphenyl)piperazine-1-carbothioamide. The overall yield of this synthesis method is around 50%.

Scientific Research Applications

4-(3-chlorophenyl)-N-(3,5-dimethoxyphenyl)piperazine-1-carbothioamide has been studied for its potential therapeutic applications in various fields such as neuroscience, cancer research, and infectious diseases. In neuroscience, 4-(3-chlorophenyl)-N-(3,5-dimethoxyphenyl)piperazine-1-carbothioamide has been shown to exhibit antidepressant-like effects in animal models, which suggests its potential use in the treatment of depression. In cancer research, 4-(3-chlorophenyl)-N-(3,5-dimethoxyphenyl)piperazine-1-carbothioamide has been shown to inhibit the growth of cancer cells by inducing apoptosis, which suggests its potential use as an anticancer agent. In infectious diseases, 4-(3-chlorophenyl)-N-(3,5-dimethoxyphenyl)piperazine-1-carbothioamide has been shown to exhibit antimicrobial activity against various bacterial and fungal strains, which suggests its potential use as an antimicrobial agent.